Cas no 905098-45-5 (3-(Trifluoromethoxy)phenyl Methyl Sulfide)

3-(Trifluoromethoxy)phenyl Methyl Sulfide structure
905098-45-5 structure
Product Name:3-(Trifluoromethoxy)phenyl Methyl Sulfide
CAS No:905098-45-5
MF:C8H7F3OS
MW:208.200791597366
MDL:MFCD22370311
CID:3164315
PubChem ID:67428671
Update Time:2025-04-21

3-(Trifluoromethoxy)phenyl Methyl Sulfide Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethoxy)phenyl Methyl Sulfide
    • 1-methylsulfanyl-3-(trifluoromethoxy)benzene
    • 1-(methylthio)-3-(trifluoromethoxy)benzene
    • 905098-45-5
    • SCHEMBL2495150
    • MDL: MFCD22370311
    • Inchi: 1S/C8H7F3OS/c1-13-7-4-2-3-6(5-7)12-8(9,10)11/h2-5H,1H3
    • InChI Key: HDYKUYHPGSJVBC-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)OC(F)(F)F

Computed Properties

  • Exact Mass: 208.01697050Da
  • Monoisotopic Mass: 208.01697050Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.5Ų

3-(Trifluoromethoxy)phenyl Methyl Sulfide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB435357-1 g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
905098-45-5
1g
€594.40 2023-04-23
abcr
AB435357-5 g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
905098-45-5
5g
€1,373.40 2023-04-23
abcr
AB435357-1g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
905098-45-5
1g
€1555.10 2025-04-15
abcr
AB435357-5g
3-(Trifluoromethoxy)phenyl methyl sulfide; .
905098-45-5
5g
€1373.40 2023-09-04
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd